Cas no 2548979-47-9 (2-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine)

• Product Name: 2-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine
• CAS No: 2548979-47-9
• MF: C₁₆H₂₄N₆O
• MW: 316.401362419128
• CID: 5310989
• PubChem ID: 154583082
• Update Time: 2025-06-09

2-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-[4-[(3,5-Dimethyl-4-isoxazolyl)methyl]-1-piperazinyl]-N,N-dimethyl-4-pyrimidinamine
• AKOS040708511
• 2548979-47-9
• F6619-3538
• 2-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine

• Inchi： 1S/C16H24N6O/c1-12-14(13(2)23-19-12)11-21-7-9-22(10-8-21)16-17-6-5-15(18-16)20(3)4/h5-6H,7-11H2,1-4H3
• InChI Key： NMCRRWNTPAMLNJ-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)CN1CCN(C2N=CC=C(N(C)C)N=2)CC1

Computed Properties

• Exact Mass: 316.20115941g/mol
• Monoisotopic Mass: 316.20115941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.5Ų

Experimental Properties

• Density: 1.198±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 499.3±55.0 °C(Predicted)
• pka: 9.66±0.10(Predicted)

Additional information on 2-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine

Introduction to 2-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine (CAS No. 2548979-47-9)

2-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine, with the CAS number 2548979-47-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives and is characterized by its unique structural features, including a piperazine ring and a 3,5-dimethyl-1,2-oxazole moiety. These structural elements contribute to its pharmacological properties and make it a promising candidate for various therapeutic interventions.

The chemical structure of 2-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine is particularly noteworthy for its potential to modulate specific biological targets. The piperazine ring is known for its ability to enhance the solubility and bioavailability of compounds, while the 3,5-dimethyl-1,2-oxazole moiety provides additional stability and functional groups that can interact with target proteins. These features collectively enhance the compound's efficacy and selectivity in biological systems.

Recent studies have focused on the pharmacological activities of 2-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been shown to exhibit potent inhibitory activity against certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases. This makes it a valuable lead compound for the development of targeted therapies.

In addition to its enzymatic inhibition properties, 2-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-y l}-N,N-dimethylpyrimidin - 4 - amine has also demonstrated promising anti-inflammatory effects. Preclinical studies have indicated that it can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. This property positions it as a potential therapeutic agent for conditions such as rheumatoid arthritis and other inflammatory disorders.

The safety profile of 2-{4-[ (3 , 5 - dimethyl - 1 , 2 - oxazol - 4 - yl ) methyl ] piperazin - 1 - yl } - N , N - dimethylpyrimidin - 4 - amine has been extensively evaluated in both in vitro and in vivo models. Toxicity studies have shown that it exhibits low toxicity at therapeutic concentrations, making it a safe candidate for further clinical development. Moreover, its favorable pharmacokinetic properties, including good oral bioavailability and a long half-life, enhance its suitability for chronic administration.

Clinical trials are currently underway to assess the efficacy and safety of 2-{4-[ (3 , 5 - dimethyl - 1 , 2 - oxazol - 4 - yl ) methyl ] piperazin - 1 - yl } - N , N - dimethylpyrimidin - 4 - amine in human subjects. Early results from phase I trials have been encouraging, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit. These findings have paved the way for more advanced clinical trials to further evaluate its potential as a novel therapeutic agent.

The future prospects for 2-{4-[ (3 , 5 - dimethyl - 1 , 2 - oxazol - 4 - yl ) methyl ] piperazin - 1 - yl } - N , N - dimethylpyrimidin - 4 - amine are promising. Ongoing research aims to optimize its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to identify new indications where this compound may be effective, such as neurodegenerative diseases and metabolic disorders.

In conclusion, 2-{4-[ (3 , 5 - dimethyl - 1 , 2 - oxazol - 4 - yl ) methyl ] piperazin - 1 - yl } - N , N - dimethylpyrimidin - 4 - amine (CAS No. 2548979–47–9) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising pharmacological properties make it a valuable candidate for further development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound holds great promise for improving patient outcomes in various disease conditions.